(R)-2-Amino-5,5,5-trifluoropentanamide hydrochloride

• IUPAC Name: (2R)-2-amino-5,5,5-trifluoropentanamide;hydrochloride
• InChI: InChI=1S/C5H9F3N2O.ClH/c6-5(7,8)2-1-3(9)4(10)11;/h3H,1-2,9H2,(H2,10,11);1H/t3-;/m1./s1
• InChI Key: GDTKAFYBAAISCN-AENDTGMFSA-N
• Canonical SMILES: C(CC(F)(F)F)C(C(=O)N)N.Cl
• Isomeric SMILES: C(CC(F)(F)F)[C@H](C(=O)N)N.Cl
• Molecular Formula: C5H10ClF3N2O
• DSSTOX Substance ID: DTXSID50743632
• Molecular Weight: 206.59 g/mol
• CAS RN: 1146699-58-2

Description

Synthesis Analysis

Synthesis analysis involves detailing the chemical reactions used to synthesize the compound. This can include the starting materials, reagents, catalysts, and conditions used in the synthesis.

Molecular Structure Analysis

Molecular structure analysis often involves techniques such as X-ray crystallography or NMR spectroscopy to determine the 3D structure of the molecule.

Chemical Reactions Analysis

This involves studying the reactions that the compound can undergo. This can include reactions with acids or bases, redox reactions, and reactions with various reagents.

Physical And Chemical Properties Analysis

This includes properties such as melting point, boiling point, solubility, and stability. It can also include spectroscopic properties, such as UV/Vis, IR, and NMR spectra.

Scientific Research Applications

Synthesis of Fluorinated Amino Acids

(R)-2-Amino-5,5,5-trifluoropentanamide hydrochloride is involved in the synthesis of valuable fluorinated amino acids. One study describes the stereoselective syntheses of (2S,3S)-4,4,4-trifluorovaline and (2S,4S)-5,5,5-trifluoroleucine, highlighting the transformation from 4,4,4-trifluoro-3-methylbutanoic acid using chiral oxazoline and oxidative rearrangement (Pigza, Quach, & Molinski, 2009).

Crystal Structure Analysis

Research involving the crystal structure of compounds related to (R)-2-Amino-5,5,5-trifluoropentanamide hydrochloride, such as 2-amino-5-methylpyridine hydrochloride, has been conducted. This work includes the use of single-crystal X-ray diffraction techniques for structural determination (Sherfinski & Marsh, 1975).

Ionic Liquids with Fluorinated Components

Highly fluorinated triaminocyclopropenium salts, which are related to the structure of (R)-2-Amino-5,5,5-trifluoropentanamide hydrochloride, have been synthesized. These compounds exhibit properties as ionic liquids, useful in various applications (Curnow & Senthooran, 2022).

Interconversion of Stereoisomers

Research includes the interconversion of (R)- and (S)-α-hydroxy esters, which are precursors for compounds like (R)-2-Amino-5,5,5-trifluoropentanamide hydrochloride. This involves the transformation of triflates into N-hydroxy-α-amino acid derivatives (Feenstra, Stokkingreef, Nivard, & Ottenheijm, 1988).

Synthesis for Antitumor Applications

Novel compounds, structurally related to (R)-2-Amino-5,5,5-trifluoropentanamide hydrochloride, have been synthesized for potential antitumor applications. This includes exploration into the structure-activity relationships for these compounds (Tomorowicz et al., 2020).

Mechanism of Action

If the compound is a drug or biologically active molecule, the mechanism of action describes how the compound interacts with biological systems.

Safety and Hazards

This information can be found in the compound’s Material Safety Data Sheet (MSDS). It includes information on the compound’s toxicity, flammability, and environmental impact.

Future Directions

Future directions could involve potential applications of the compound, areas of research that could be explored, and ways the synthesis could be improved.